Cas no 1903238-44-7 (2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide)

• Product Name: 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide
• CAS No: 1903238-44-7
• MF: C₁₇H₁₉ClN₄O₄S
• MW: 410.875161409378
• CID: 6256923
• PubChem ID: 92084154
• Update Time: 2025-10-05

2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide
• 5-chloro-N-[5-(dimethylcarbamoyl)-4-methyl-1,3-thiazol-2-yl]-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• F6475-1835
• 1903238-44-7
• 2-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• AKOS025346885

• Inchi： 1S/C17H19ClN4O4S/c1-9-13(16(24)22(2)3)27-17(20-9)21-14(23)10-6-12(18)15(19-7-10)26-11-4-5-25-8-11/h6-7,11H,4-5,8H2,1-3H3,(H,20,21,23)
• InChI Key： LUUQSORXPZQJOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2=NC(C)=C(C(N(C)C)=O)S2)=O)=CN=C1OC1COCC1

Computed Properties

• Exact Mass: 410.0815540g/mol
• Monoisotopic Mass: 410.0815540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Additional information on 2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide

2-(5-Chloro-6-((Tetrahydrofuran-3-Yl)Oxy)Nicotinamido)-N,N,4-Trimethylthiazole-5-Carboxamide: A Comprehensive Overview

2-(5-Chloro-6-((Tetrahydrofuran-3-Yl)Oxy)Nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide, also known by its CAS number 1903238-44-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a nicotinamide group, and a tetrahydrofuran moiety. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to material science.

The molecular structure of this compound is particularly interesting due to the combination of electron-withdrawing and electron-donating groups. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The nicotinamide group, which is part of the pyridine family, contributes to the compound's ability to participate in hydrogen bonding and other non-covalent interactions. Additionally, the tetrahydrofuran (THF) moiety introduces flexibility into the molecule, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and solar cells. A research team at the University of California reported that incorporating this compound into polymer blends significantly improved the charge transport properties of the materials. This advancement could pave the way for more efficient and cost-effective electronic devices.

The synthesis of 2-(5-Chloro-6-((Tetrahydrofuran-3-Yl)Oxy)Nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization with the nicotinamide and tetrahydrofuran groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies suggest that it undergoes microbial degradation under aerobic conditions, with key intermediates being identified through metabolomics analysis. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, CAS No 1903238-44-7, or 2-(5-Chloro-6-((Tetrahydrofuran-3-Yl)Oxy)Nicotinamido)-N,N,4-trimethylthiazole-5-carboxamide, represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future innovations in chemistry and pharmacology.